Cas no 4759-48-2 (isotretinoin)

• Product Name: isotretinoin
• CAS No: 4759-48-2
• Molecular Formula: C₂₀H₂₈O₂
• Molecular Weight: 300.44
• MDL: MFCD00079542
• CID: 45292
• PubChem ID: 5282379

isotretinoin Properties

Names and Identifiers

• isotretinoin
• 13-cis-retinoic acid
• 13-cis-vitamin a acid
• 3,7-dimethyl-9-(2,6,6-trimethyl-1-cyclohexen-1-yl)-2-cis-4-trans-6-trans-8-trans-nonatetraenoic acid
• Isoretinoin
• (2Z,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethyl-1-cyclohexen-1-yl)-2,4,6,8-nonatetraenoic acid
• 13-cis-ra
• 13-ra
• accutane
• cis-retinoic acid
• isotrex
• Retinoin
• roaccutane
• teriosal
• 异维A酸
• HMS3402C13
• NCGC00094358-07
• SDCCGSBI-0051051.P004
• ISOTRETINOIN [HSDB]
• BSPBio_001331
• Prestwick_642
• ISOTRETINOIN (MART.)
• Isotretinoine [INN-French]
• CIP-Isotretinoin
• HMS3263I04
• NCGC00094358-14
• ISOTRETINOIN [ORANGE BOOK]
• Isotretinoinum (Latin)
• Lopac0_001081
• Sotret (TN)
• D10AD04
• Isotretinoinum
• LMPR01090021
• EN300-1709656
• A917531
• Isosuprea Lidose
• R0088
• NCGC00094358-11
• NCGC00257647-01
• D00348
• SR-01000076103-10
• CPD000471891
• HMS3884A13
• Isotretinoin (USP)
• SMR000471891
• SPECTRUM1502013
• 13cRA
• GTPL7600
• HMS2092N07
• BRN 1885770
• HMS2095D14
• DTXCID403177
• 3,7-Dimethyl-9-(2,6,6-trimethyl-1-cyclohexen-1-yl)2-cis-4-trans-6-trans-8-trans-nonatetraenoic acid
• Isotretinoin [USAN:USP:INN:BAN]
• BCP18950
• ISOTRETINOIN [VANDF]
• NCGC00094358-15
• DB00982
• SR-01000076103-2
• AKOS015841158
• ISOTRETINOIN (EP MONOGRAPH)
• Sotret
• (7E,9E,11E,13Z)-retinoic acid
• CAS-4759-48-2
• NCGC00094358-03
• Isotretinoin (USAN:USP:INN:BAN)
• PAT-001
• 13-cis-Retinoic acid, >=98% (HPLC)
• HMS1361C13
• Ro-43780
• HMS1791C13
• SR-01000076103-5
• Retinoicacid-13-cis
• HMS2233A07
• Absorica (TN)
• accure
• R 3255
• Q287029
• NCGC00094358-06
• CS-1864
• Neovitamin A acid
• Retinoic acid 13-cis-form
• NCGC00261766-01
• RETINOIC ACID 13-CIS-FORM [MI]
• NCGC00094358-13
• BPBio1_000080
• Vitamin a acid, 13-cis
• Isotretinoin for peak identification, European Pharmacopoeia (EP) Reference Standard
• EU-0101081
• DS-3367
• ABSORICA LD
• Claravis
• ISOTRETINOIN (USP-RS)
• ISOTRETINOIN [EP MONOGRAPH]
• NSC329481
• ISOTRETINOIN [USP-RS]
• (13-cis)-Retinoate
• HMS3712D14
• EINECS 225-296-0
• NCGC00094358-02
• Prestwick3_000256
• Ro 4-3780
• BR164589
• NCGC00094358-04
• Isotretinoin, Pharmaceutical Secondary Standard; Certified Reference Material
• Roacutan
• SR-01000076103
• (2Z,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraenoic acid
• ISOTRETINOIN [WHO-DD]
• BML2-E07
• Amnesteem
• Epuris
• NCGC00094358-09
• ISOTRETINOIN [USAN]
• HMS3259J09
• BSPBio_000072
• cis-Retinoate
• RETINOIC ACID, 13-cis-
• Isotretinoine (INN-French)
• ISOTRETINOIN [MART.]
• Isotretinoinum [INN-Latin]
• 13-cRA
• NSC 758156
• 4-09-00-02388 (Beilstein Handbook Reference)
• 13-cis-retinoic acid,Isotretinoin
• D10BA01
• NC00635
• NCGC00094358-01
• Isotretinoine
• Isotretinoin, European Pharmacopoeia (EP) Reference Standard
• Ro-4-3780
• NCGC00094358-05
• (13cis)-retinoic acid
• Isotane
• Spectrum5_001937
• isotretinoina
• LP01081
• Retinoic acid, (13cis)-
• NSC758156
• NCGC00094358-08
• Z2311575452
• DTXSID4023177
• ISOTRETINOIN (USP MONOGRAPH)
• SCHEMBL38299
• ISOTRETINOIN [INN]
• HY-15127
• CHEBI:6067
• Prestwick2_000256
• (2Z,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethyl-1-cyclohexenyl)nona-2,4,6,8-tetraenoic acid
• Trans-Retinoicacid
• Spectrum5_001795
• (2Z,4E6E,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohex-1-en-1-yl)nona-2,4,6,8-tetraenoic acid
• CCRIS 4286
• Myorisan
• (2Z,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohex-1-en-1-yl)nona-2,4,6,8-tetraenoicacid
• 13-cis retinoic acid
• NCGC00094358-10
• UNII-EH28UP18IF
• NS00010329
• C07058
• Isotrexin
• SBI-0051051.P003
• (2Z,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohex-1-en-1-yl)nona-2,4,6,8-tetraenoic acid
• CHEMBL547
• ISOTRETINON
• ISOTRETINOIN [USP MONOGRAPH]
• HMS1568D14
• Pharmakon1600-01502013
• Isotretinoinum (INN-Latin)
• Oratane
• (13-cis)-Retinoic acid
• ISOTRETINOIN [MI]
• Isotretinoin [USAN:BAN:INN]
• 13 cis retinoic acid
• isotretinoino
• BSPBio_003345
• Isotretinoin, United States Pharmacopeia (USP) Reference Standard
• HMS1989C13
• HMS1921D08
• SR-01000076103-6
• Tox21_200093
• BDBM50031459
• Roaccutan
• MLS001074662
• EH28UP18IF
• Absorica
• Accutane (TN)
• NCGC00094358-26
• BRD-K76723084-001-05-9
• Tox21_501081
• Cistane
• CCG-205158
• Isotretinoino [INN-Spanish]
• MFCD00079542
• SR-01000076103-9
• 13-cis RA
• cis retinoic acid
• 2-cis-vitamin A acid
• Zenatane
• TRETINOIN IMPURITY A [EP IMPURITY]
• Isotretinoino (INN-Spanish)
• NSC-758156
• TRETINOIN IMPURITY A (EP IMPURITY)
• NCGC00094358-12
• HSDB 3929
• cis-RA
• 13 Cis-Retinoic Acid
• 4759-48-2
• IDI1_033801
• Tretinoin(Retinoic acid?
• Isotretinoin (JAN/USP)
• BRD-K76723084-001-24-0
• T72510
• BRD-K76723084-001-23-2
• BRD-K76723084-001-22-4

• MDL： MFCD00079542
• InChIKey： SHGAZHPCJJPHSC-XFYACQKRSA-N
• Inchi： 1S/C20H28O2/c1-15(8-6-9-16(2)14-19(21)22)11-12-18-17(3)10-7-13-20(18,4)5/h6,8-9,11-12,14H,7,10,13H2,1-5H3,(H,21,22)/b9-6?,12-11?,15-8?,16-14-
• SMILES： CC1(C)C(/C=C/C(C)=C/C=C/C(C)=C\C(O)=O)=C(C)CCC1
• BRN： 1885770

Computed Properties

• Exact Mass: 300.20900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 300.209
• Heavy Atom Count: 22
• Complexity: 567
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.3
• Surface Charge: 0
• Topological Polar Surface Area: 37.3

Experimental Properties

• LogP: 5.60260
• PSA: 37.30000
• Merck: 5228
• Refractive Index: 1.4800 (estimate)
• Water Partition Coefficient: Insoluble
• Boiling Point: 462.8°C at 760 mmHg
• Melting Point: 172-175 °C (lit.)
• Flash Point: 350.6 °C
• Color/Form: Yellow or orange crystalline powder.
• Stability/Shelf Life: Stable, but probably air and light sensitive. Combustible. Incompatible with strong oxidizing agents.
• Solubility: It is soluble in chloroform or diethyl ether, slightly soluble in ethanol or isopropanol, and almost insoluble in water.
• Sensitiveness: Sensitive to air; Sensitive to light; Sensitive to heat
• λmax: 354(EtOH)(lit.)
• Density: 1.0597 (rough estimate)

isotretinoin Security Information

• Symbol:
• RTECS：VH6440000
• WGK Germany：3
• Safety Term：S26;S37/39;S45;S53
• Safety Instruction： S53-S26-S36/37/39-S45-S37/39
• Risk Phrases：R36/37/38; R61
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335-H360
• Warning Statement： P201-P261-P305 + P351 + P338-P308 + P313
• Prompt：dangerous
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases： 61-36/37/38
• Signal Word：Danger
• TSCA：Yes
• Toxicity：LD50 (20 day) in mice, rats (mg/kg): 904, 901 i.p.; 3389, >4000 orally (Kamm)

isotretinoin Customs Data

• HS CODE：2942000000
• Customs Data：

  China Customs Code:

  2942000000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Retinoids